(2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone

• IUPAC Name: 1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl-[2-(oxolan-3-yloxy)pyridin-3-yl]methanone
• InChI: InChI=1S/C19H18N4O3/c24-18(14-4-3-8-20-17(14)26-13-7-11-25-12-13)23-10-9-22-16-6-2-1-5-15(16)21-19(22)23/h1-6,8,13H,7,9-12H2
• InChI Key: FUEWOLCMIHFXSI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=C(C=CC=N2)C(=O)N3CCN4C3=NC5=CC=CC=C54
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol
• CAS No.: 2034236-82-1

Description

The compound “(2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone” features a fused bicyclic benzo[d]imidazo[1,2-a]imidazole core linked via a methanone bridge to a pyridine ring substituted with a tetrahydrofuran-3-yloxy group. The tetrahydrofuran moiety may enhance solubility and metabolic stability compared to simpler alkyl or aryl substituents.

Biological Activity

The compound (2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone , often referred to as BnZ derivative, has garnered attention in recent pharmacological studies due to its diverse biological activities. This article reviews the compound's biological activity, focusing on its anticancer properties, antimicrobial effects, and potential as a therapeutic agent.

Chemical Structure and Properties

The molecular formula for the compound is $C_{19}H_{19}N_{3}O$, with a molecular weight of 337.4 g/mol. The structure features a benzimidazole core fused with a pyridine moiety and a tetrahydrofuran substituent, which may contribute to its biological efficacy.

Property	Value
Molecular Formula	C19H19N3O
Molecular Weight	337.4 g/mol
CAS Number	1203320-93-7

Anticancer Activity

Recent studies have demonstrated that the BnZ derivative exhibits significant anticancer properties. In vitro assays using various cancer cell lines, including MCF-7 (breast cancer) and U87 (glioblastoma), revealed that the compound induces apoptosis and inhibits cell proliferation.

Key Findings:

• IC50 Values : The compound showed an IC50 of 25.72 ± 3.95 μM against MCF cells, indicating effective cytotoxicity.
• In Vivo Studies : Tumor-bearing mice treated with the compound exhibited suppressed tumor growth compared to control groups, highlighting its potential for cancer therapy .

Antimicrobial Activity

The compound also demonstrates notable antimicrobial activity against various bacterial strains.

Key Findings:

• Gram-positive Bacteria : Effective against Staphylococcus aureus with an MIC of 0.015 mg/mL.
• Gram-negative Bacteria : Showed effectiveness against Escherichia coli with an MIC of 200 μg/mL .

This broad-spectrum antimicrobial activity suggests its potential use in treating bacterial infections.

The biological activity of the BnZ derivative is attributed to its ability to interact with specific molecular targets within cells:

• Cytotoxicity Induction : The compound promotes apoptosis through mitochondrial pathways, leading to increased levels of pro-apoptotic factors.
• Inhibition of Enzymatic Activity : It has been shown to inhibit cyclooxygenase (COX) enzymes, which are involved in inflammation and cancer progression .
• Transporter Interaction : Enhanced inhibition of concentrative nucleoside transporters (CNTs) was observed, which may play a role in its anticancer effects .

Case Studies

• Study on MCF Cell Lines : A study conducted by Ribeiro Morais et al. reported that daily administration of the compound resulted in significant apoptosis in MCF cell lines, with flow cytometry confirming increased apoptotic markers .
• Animal Model Studies : In vivo experiments indicated that treatment with the BnZ derivative significantly reduced tumor size in mice models compared to untreated controls, suggesting its potential as a therapeutic agent in oncology .

Comparison with Similar Compounds

Structural and Physical Properties

The target compound shares a methanone-linked imidazo-heterocycle framework with several analogs. Key structural variations include substituents on the aromatic rings and the presence of additional functional groups. Below is a comparative analysis of physical and spectral properties:

Compound Name	Core Structure	Melting Point/State	Key Substituents	Spectral Data (1H NMR, MS)	Reference
Target Compound	Benzo[d]imidazo-imidazole + pyridine	Not reported	Tetrahydrofuran-3-yloxy, methanone bridge	Not available	—
(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)(4-((1-(4-methoxy-2-nitrophenyl)-1H-1,2,3-triazol-4-yl)methyl)piperazin-1-yl)methanone (8p)	Imidazo[1,2-a]pyridine + piperazine	104–105°C (solid)	Chloro, nitro, triazole, methoxy	1H NMR (δ 2.35–8.60), ESI-MS: [M+H]+ 594
Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate (1l)	Tetrahydroimidazo[1,2-a]pyridine	243–245°C (solid)	Nitrophenyl, cyano, ester groups	1H NMR (δ 1.20–8.30), HRMS: C31H28N4O8
(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)(4-(2-(4-propyl-1H-1,2,3-triazol-1-yl)ethyl)piperazin-1-yl)methanone (10a)	Imidazo[1,2-a]pyridine + piperazine	Viscous liquid	Methyl, triazole, propyl	1H NMR (δ 1.00–8.20), ESI-MS: [M+H]+ 452

Key Observations :

• Melting Points : Bulky substituents (e.g., nitro groups in 8p) correlate with higher crystallinity and melting points, while flexible chains (e.g., triazole-ethyl-piperazine in 10a) result in viscous liquids .
• Spectral Trends: Methanone-linked imidazo-pyridines show characteristic 1H NMR shifts at δ 2.0–3.0 (alkyl/heterocyclic protons) and δ 7.0–8.6 (aromatic protons) .

Q & A

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized for improved yield?

The synthesis of this compound involves multi-step reactions, typically starting with the formation of the benzoimidazoimidazole core followed by coupling with the tetrahydrofuran-3-yloxy-pyridine moiety. Key steps include:

• Core Synthesis : Use condensation reactions between 2-aminoimidazoles and bifunctional carbonyl compounds, as demonstrated in analogous imidazo[1,2-a]pyrimidine syntheses .
• Coupling Strategy : Employ cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) to link the benzoimidazoimidazole and pyridine units.
• Optimization : Adjust reaction parameters such as temperature (e.g., 60–80°C for imidazole ring closure), solvent polarity (DMF or ethanol for solubility), and catalysts (Pd-based for coupling) to enhance yield . Monitor intermediates via TLC or HPLC to isolate high-purity products .

Q. How is the structural elucidation of this compound performed using spectroscopic and crystallographic methods?

• Spectroscopy :
  • 1H/13C NMR : Assign proton environments (e.g., dihydroimidazole protons at δ 3.5–4.5 ppm) and carbon shifts (e.g., carbonyl carbons at ~170 ppm) .
  • HRMS : Confirm molecular formula (e.g., [M+H]+ ion matching theoretical mass within 5 ppm error) .
• Crystallography : Single-crystal X-ray diffraction resolves stereochemistry and intermolecular interactions (e.g., C–H⋯O stabilizing crystal packing) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the biological activity of this compound?

• Target Selection : Prioritize targets based on structural analogs (e.g., imidazo[1,2-a]pyrimidines with anxiolytic or antimicrobial activity) .
• Modification Strategy : Systematically vary substituents (e.g., tetrahydrofuran-3-yloxy group) to assess impact on binding affinity.
• Assays : Use in vitro enzyme inhibition assays (e.g., kinase or protease panels) and cell-based models (e.g., cytotoxicity in cancer lines) .

Q. What computational approaches are suitable for predicting the reactivity and interaction mechanisms of this compound with biological targets?

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals to predict electrophilic/nucleophilic sites .
• Molecular Dynamics (MD) : Simulate binding modes with proteins (e.g., docking into ATP-binding pockets) to identify key residues for interaction .
• ADMET Prediction : Use tools like SwissADME to estimate bioavailability and metabolic stability .

Data Analysis and Contradictions

Q. How should researchers address discrepancies in spectroscopic data or unexpected reaction outcomes during synthesis?

• Validation : Cross-check NMR assignments with 2D techniques (COSY, HSQC) to resolve overlapping signals .
• Reaction Troubleshooting : If yields drop during coupling steps, screen alternative catalysts (e.g., PdCl2(PPh3)2 vs. XPhos) or optimize stoichiometry .
• Crystallographic Refinement : For ambiguous X-ray data, refine models using constraints (e.g., riding H-atoms) and validate via R-factor convergence .

Q. What strategies mitigate batch-to-batch variability in physicochemical properties (e.g., solubility, crystallinity)?

• Purification : Use gradient column chromatography to isolate impurities (e.g., unreacted starting materials) .
• Polymorph Screening : Recrystallize from mixed solvents (e.g., ethanol:dichloromethane) to control crystal form .

Experimental Design

Q. How can researchers design stability studies to evaluate the compound’s shelf-life under varying storage conditions?

• Forced Degradation : Expose to heat (40–60°C), humidity (75% RH), and light (UV/vis) for 4–8 weeks.
• Analytical Monitoring : Track degradation via HPLC (peak area reduction) and LC-MS (identification of breakdown products) .

Q. What in vitro assays are optimal for assessing the compound’s potential as a kinase inhibitor?

• Kinase Profiling : Use fluorescence-based assays (e.g., ADP-Glo™) to measure inhibition of kinases like EGFR or VEGFR2.
• IC50 Determination : Perform dose-response curves (0.1–100 μM) with triplicate measurements to ensure reproducibility .